Cas no 1262004-29-4 (5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol
• CAS No: 1262004-29-4
• MF: C₁₄H₇ClF₃NO₂
• MW: 313.659093141556
• MDL: MFCD18316362
• CID: 2768804
• PubChem ID: 53222085
• Update Time: 2025-05-21

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316362
• DTXSID20686663
• 5-(4-CHLORO-3-CYANOPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%
• 1262004-29-4
• 4-Chloro-3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-3-carbonitrile
• 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316362
• Inchi： 1S/C14H7ClF3NO2/c15-13-2-1-8(3-10(13)7-19)9-4-11(20)6-12(5-9)21-14(16,17)18/h1-6,20H
• InChI Key： CGRQPLHHXZYECR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 313.0117406Da
• Monoisotopic Mass: 313.0117406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 53.3Ų

Additional information on 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol

Professional Introduction to 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol (CAS No. 1262004-29-4)

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, identified by its CAS number CAS No. 1262004-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both electron-withdrawing and electron-donating groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol consists of a phenolic core substituted with a 4-chloro-3-cyanophenyl group and a trifluoromethoxy group. The chloro and cyano substituents introduce strong electron-withdrawing effects, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. This combination of functional groups makes the compound an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol has been studied for its potential role in modulating various pharmacological targets. For instance, preliminary in vitro studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory responses and cancer progression.

The presence of the cyano group in the 4-chloro-3-cyanophenyl moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is often exploited in the design of small-molecule inhibitors, where specific hydrogen bonding interactions can enhance binding affinity and selectivity. Additionally, the trifluoromethoxy group not only improves the compound's solubility in organic solvents but also contributes to its metabolic stability, which is a critical factor for drug candidates intended for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies using 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol have revealed potential interactions with proteins involved in signal transduction pathways relevant to neurological disorders and autoimmune diseases. These findings suggest that this compound may serve as a lead structure for the development of novel therapeutic agents targeting these conditions.

The synthesis of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and cyano groups typically involves halogenation and cyanation reactions, respectively, while the trifluoromethoxy group is often incorporated through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The synthetic route must be carefully designed to minimize side reactions and maximize the formation of the desired product.

In conclusion, 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents. As research in this area continues to advance, it is likely that additional insights into the pharmacological properties of this compound will emerge, paving the way for new treatment strategies for various diseases.